Cas no 852851-89-9 (9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE)

9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE structure
852851-89-9 structure
Product Name:9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE
CAS No:852851-89-9
MF:C10H9ClO3
MW:212.629662275314
CID:844337
PubChem ID:4962246
Update Time:2025-04-19

9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

    • 9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE
    • 9-CHLORO-3,4-DIHYDRO-2H-BENZO[B][1,4]DIOXEPINE-7-CARBALDEHYDE
    • SR-01000068486
    • EN300-13122
    • SR-01000068486-1
    • AKOS000302171
    • CS-0456250
    • 852851-89-9
    • PFMDPBFEHLDZOY-UHFFFAOYSA-N
    • SCHEMBL565128
    • J-519500
    • Z89265798
    • 9-Chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carbaldehyde, AldrichCPR
    • MFCD06655675
    • 6-chloro-3,4-dihydro-2H-1,5-benzodioxepine-8-carbaldehyde
    • AB00733036-01
    • G40758
    • MDL: MFCD06655675
    • Inchi: 1S/C10H9ClO3/c11-8-4-7(6-12)5-9-10(8)14-3-1-2-13-9/h4-6H,1-3H2
    • InChI Key: PFMDPBFEHLDZOY-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C=O)=CC2=C1OCCCO2

Computed Properties

  • Exact Mass: 212.0240218g/mol
  • Monoisotopic Mass: 212.0240218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.5Ų

9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE Security Information

  • HazardClass:IRRITANT

9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBALDEHYDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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TRC
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TRC
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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